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Foreword
The intricate architecture of natural products has long been a source of inspiration for the

development of new therapeutic agents. Neoxaline, a bioactive alkaloid first isolated from the

fungus Aspergillus japonicus, presents a compelling case study in the power of modern

analytical techniques to unravel complex molecular structures.[1][2][3] This guide provides an

in-depth, technical exploration of the structural elucidation of Neoxaline, moving beyond a

simple recitation of facts to delve into the scientific reasoning and experimental design that

were pivotal in piecing together its unique molecular framework. As a Senior Application

Scientist, my aim is to offer not just the "what," but the "why" and "how," providing a robust

understanding for researchers engaged in natural product chemistry and drug discovery.

The Genesis of Discovery: Isolation and Initial
Characterization
The journey to elucidate the structure of any natural product begins with its isolation and

preliminary characterization. Neoxaline was first isolated in 1979 from the culture broth of

Aspergillus japonicus Fg-551 through a meticulous process of solvent extraction and silica gel

chromatography.[2] This initial step is critical, as the purity of the isolated compound is

paramount for accurate analytical data.
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Physicochemical Properties: Early characterization of Neoxaline revealed a white solid with a

melting point of 205°C (with decomposition).[1] Its solubility profile, soluble in methanol,

chloroform, and ethyl acetate but insoluble in water and hexane, provided the first clues to its

chemical nature, suggesting a moderately polar organic molecule.[1]

Molecular Formula Determination: The foundational step in structural elucidation is determining

the molecular formula. For Neoxaline, this was achieved through a combination of elemental

analysis and mass spectrometry.[2]

Analytical Technique Finding Interpretation

Elemental Analysis
Consistent with a C, H, N, O

composition
Provided the empirical formula

Mass Spectrometry Molecular ion peak (M+)

Established the molecular

weight as 435.48 g/mol ,

leading to the molecular

formula C23H25N5O4.[1]

This molecular formula, with its relatively high nitrogen content, strongly suggested an alkaloid

scaffold, a class of naturally occurring compounds known for their diverse biological activities.

Spectroscopic Deep Dive: Assembling the Molecular
Puzzle
With the molecular formula in hand, the next phase of the investigation involved a suite of

spectroscopic techniques to map the connectivity of the atoms and define the intricate three-

dimensional structure of Neoxaline.

Mass Spectrometry: Unveiling the Fragments
High-resolution mass spectrometry (HRMS) not only confirms the molecular formula with high

accuracy but also provides valuable structural information through fragmentation analysis. In

the case of Neoxaline, electrospray ionization (ESI) coupled with tandem mass spectrometry

(MS/MS) would have been instrumental in identifying key structural motifs. While the original

publication provides limited fragmentation data, a retrospective analysis based on the known

structure allows us to predict the likely fragmentation patterns.
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Predicted Fragmentation Pathway of Neoxaline:

Neoxaline (m/z 436 [M+H]⁺)

Loss of H₂O
(m/z 418)

Loss of reverse-prenyl group
(m/z 368) Cleavage of the spiroaminal system

Loss of CO
(m/z 390)
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(Direct ¹H-¹³C Correlations)

Final Structure
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Caption: Workflow for structural elucidation using 2D NMR.

COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to

each other, typically through two or three bonds. This allows for the tracing of proton

networks within the molecule, for example, through the aliphatic chains of the ring system.

HSQC (Heteronuclear Single Quantum Coherence): HSQC correlates protons directly to the

carbons they are attached to. This is a powerful tool for assigning the signals in the ¹³C NMR

spectrum based on the more easily interpreted ¹H NMR spectrum.
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HMBC (Heteronuclear Multiple Bond Correlation): HMBC reveals correlations between

protons and carbons that are two or three bonds away. This is arguably the most critical

experiment for piecing together the entire molecular structure, as it allows for the connection

of different spin systems and the identification of quaternary carbons. For Neoxaline, HMBC

correlations would be key to connecting the reverse-prenyl group to the indoline core and

linking the dehydrohistidine side chain.

Stereochemistry and Final Confirmation: The Role
of Total Synthesis
While spectroscopic methods can define the planar structure of a molecule, determining its

absolute stereochemistry often requires additional techniques. In the case of Neoxaline, the

complex stereochemistry of the indoline spiroaminal core presented a significant challenge.

The definitive confirmation of the structure and the assignment of its absolute configuration

came from the first asymmetric total synthesis of (+)-Neoxaline. [4][5]This monumental

achievement not only provided an unambiguous proof of the proposed structure but also

demonstrated a masterful application of stereoselective synthetic methodology. Key steps in

the synthesis included the highly stereoselective introduction of the reverse-prenyl group and

the construction of the indoline spiroaminal framework. [5]The successful synthesis of the

natural enantiomer and the matching of its spectroscopic data with that of the isolated natural

product provided the final, irrefutable evidence for the structure of Neoxaline.

Conclusion: A Triumph of Analytical Chemistry
The structural elucidation of Neoxaline is a testament to the power of a multi-faceted analytical

approach. From the foundational steps of isolation and molecular formula determination to the

intricate puzzle-solving of advanced 2D NMR techniques and the ultimate confirmation through

total synthesis, each stage of the process provided critical pieces of information. For

researchers in natural product chemistry and drug development, the story of Neoxaline serves

as a compelling example of the rigorous scientific inquiry required to unveil the secrets of

nature's molecular artistry. The unique structural features of Neoxaline, including its indoline

spiroaminal core, continue to make it an interesting target for synthetic chemists and a potential

lead for the development of new therapeutic agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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